Cas no 2764733-30-2 (3-Chloro-N-cyclopropyl-2,4-difluorobenzamide)

3-Chloro-N-cyclopropyl-2,4-difluorobenzamide is a fluorinated benzamide derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro and difluoro substitution pattern on the benzene ring, along with a cyclopropylamide moiety, which may enhance its reactivity and binding properties. This compound is of interest due to its potential as an intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. The presence of halogen and fluorine atoms can improve metabolic stability and lipophilicity, making it a valuable scaffold for drug discovery. Its well-defined molecular structure allows for precise modifications in medicinal chemistry applications.
3-Chloro-N-cyclopropyl-2,4-difluorobenzamide structure
2764733-30-2 structure
Product Name:3-Chloro-N-cyclopropyl-2,4-difluorobenzamide
CAS No:2764733-30-2
MF:C10H8ClF2NO
MW:231.626428604126
CID:6795561
PubChem ID:164891872
Update Time:2025-06-09

3-Chloro-N-cyclopropyl-2,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • MFCD34757187
    • 2764733-30-2
    • 3-Chloro-N-cyclopropyl-2,4-difluorobenzamide
    • Inchi: 1S/C10H8ClF2NO/c11-8-7(12)4-3-6(9(8)13)10(15)14-5-1-2-5/h3-5H,1-2H2,(H,14,15)
    • InChI Key: GEHVRDZDTKITDO-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1F)C(NC1CC1)=O)F

Computed Properties

  • Exact Mass: 231.0262479g/mol
  • Monoisotopic Mass: 231.0262479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.1Ų

3-Chloro-N-cyclopropyl-2,4-difluorobenzamide Pricemore >>

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Additional information on 3-Chloro-N-cyclopropyl-2,4-difluorobenzamide

Recent Advances in the Study of 3-Chloro-N-cyclopropyl-2,4-difluorobenzamide (CAS: 2764733-30-2)

3-Chloro-N-cyclopropyl-2,4-difluorobenzamide (CAS: 2764733-30-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its potential applications in drug discovery and development. The presence of chloro, fluoro, and cyclopropyl groups in its structure suggests potential bioactivity, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 3-Chloro-N-cyclopropyl-2,4-difluorobenzamide, with particular emphasis on its physicochemical properties and reactivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structure and purity. These studies have provided a solid foundation for understanding the compound's behavior under various conditions, which is crucial for its potential application in medicinal chemistry.

In addition to its synthesis, researchers have explored the biological activity of 3-Chloro-N-cyclopropyl-2,4-difluorobenzamide. Preliminary in vitro assays have indicated that this compound exhibits moderate inhibitory effects against certain enzymatic targets, suggesting its potential as a lead compound for the development of novel therapeutics. Further studies are underway to elucidate its mechanism of action and to optimize its pharmacological profile.

The potential applications of 3-Chloro-N-cyclopropyl-2,4-difluorobenzamide extend beyond its immediate biological activity. Its structural motifs are of interest in the design of new chemical entities with improved drug-like properties. Researchers are investigating its use as a building block in the synthesis of more complex molecules, leveraging its unique reactivity and functional group compatibility.

Despite these promising findings, challenges remain in the development of 3-Chloro-N-cyclopropyl-2,4-difluorobenzamide as a therapeutic agent. Issues such as solubility, stability, and bioavailability need to be addressed through further structural modifications and formulation studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 3-Chloro-N-cyclopropyl-2,4-difluorobenzamide (CAS: 2764733-30-2) represents a valuable addition to the toolkit of medicinal chemists. Its unique structural features and preliminary biological activity make it a compound of interest for future research. Continued investigation into its properties and applications will likely yield important insights and contribute to the advancement of chemical biology and pharmaceutical science.

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